Cas no 409-21-2 (Silicon carbide)

Silicon carbide (SiC) is a synthetic ceramic material renowned for its exceptional hardness, thermal conductivity, and chemical inertness. With a Mohs hardness of 9-9.5, it is one of the hardest known materials, making it ideal for abrasive and cutting applications. Its high thermal conductivity (120-270 W/m·K) and low thermal expansion coefficient ensure superior performance in high-temperature environments, such as refractory linings and semiconductor components. SiC exhibits excellent resistance to oxidation, acids, and alkalis, enhancing its durability in corrosive conditions. Additionally, its wide bandgap (~3.2 eV for 4H-SiC) makes it valuable in high-power and high-frequency electronic devices. These properties position silicon carbide as a critical material in industrial, electronic, and advanced engineering applications.
Silicon carbide structure
Silicon carbide structure
Product name:Silicon carbide
CAS No:409-21-2
MF:CSi
MW:40.0962
MDL:MFCD00049531
CID:37322
PubChem ID:24863541

Silicon carbide Chemical and Physical Properties

Names and Identifiers

    • Silicon carbide
    • SIC BF-12
    • SIC BF-17
    • SIC B-HP
    • SIC UF-05
    • SIC UF-10
    • SIC UF-15
    • SIC UF-25
    • Silicon carbide powder
    • Nono silicon carbide
    • Silicon Carbide (βform), 50nm
    • Silicon carbide, -100 mesh
    • kz3m
    • kz5m
    • kz7m
    • scw1
    • SiC
    • Silicon carbide powder, fine, 320 grit
    • SodiuM forMate
    • ua1
    • ua2
    • ua3
    • ua4
    • uf15
    • Silicon carbide fibers
    • Silicon carbide nanowhiskers
    • Silicon carbide whiskers
    • Carborundum
    • Crystar
    • Silicon monocarbide
    • Tokawhisker
    • Carborundeum
    • Nicalon
    • Carbolon
    • Silundum
    • Betarundum
    • Carbon silicide
    • Green densic
    • Betarundum UF
    • Carbofrax M
    • Silicon carbide (SiC)
    • Annanox CK
    • Betarundum ST-S
    • Crystolon 37
    • Crystolon 39
    • Betarundum ultrafine
    • Hitaceram SC 101
    • SC 9 (Carbide)
    • Densic C 500
    • Green densic GC 800
    • SCW 1
    • KZ 7M
    • KZ 3M
    • KZ 5M
    • DU-A 3C
    • DU-A 2
    • UA 3
    • DU-A 4
    • DU-A 1
    • UA 2
    • SC 9
    • DU-A 3
    • UA 4
    • UA 1
    • UF 15
    • SC 201
    • micro fibre
    • MDL： MFCD00049531
    • Inchi： 1S/CSi/c1-2
    • InChI Key： HBMJWWWQQXIZIP-UHFFFAOYSA-N
    • SMILES： [Si+]#[C-]

Computed Properties

  • Exact Mass: 39.97690
  • Monoisotopic Mass: 39.976927
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 2
  • Rotatable Bond Count: 0
  • Complexity: 10
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: nothing
  • Tautomer Count: nothing
  • Topological Polar Surface Area: 0

Experimental Properties

  • Ionization Potential: 9.30 eV
  • Color/Form: Not available
  • Density: 3.22 g/mL at 25 °C(lit.)
  • Melting Point: 2700 °C (lit.)
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 2.6500
  • Solubility: Soluble in molten sodium hydroxide, potassium hydroxide and in molten iron.
  • Water Partition Coefficient: Soluble in molten alkalis (NaOH, KOH) and molten iron. Insoluble in water.
  • Stability/Shelf Life: Stability
  • PSA: 0.00000
  • LogP: -0.29950
  • Solubility: Not available
  • Sensitiveness: Sensitive to humidity
  • Merck: 14,8492

Silicon carbide Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H315,H319,H335
  • Warning Statement： P261,P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： R36/37/38
  • Safety Instruction： S26-S36
  • RTECS：VW0450000
  • Hazardous Material Identification： Xi
  • TSCA：Yes
  • Storage Condition：Sealed storage.
  • Safety Term：S26;S36
  • Risk Phrases：R36/37/38

Silicon carbide Customs Data

  • HS CODE：2849200000
  • Customs Data：

    China Customs Code:

    2849200000

Silicon carbide Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
BAI LING WEI Technology Co., Ltd.
A14470-500g
Silicon carbide powder, coarse, 46 grit
 409-21-2
500g
 ￥ 665 2022-04-26
City Chemical
S210-25KG
Silicon Carbide S210
 409-21-2 120mesh
25kg
 $806.87 2023-09-19
City Chemical
S176-10KG
Silicon Carbide
 409-21-2 240mesh
10kg
 $403.74 2023-09-19
City Chemical
S176-25KG
Silicon Carbide
 409-21-2 240mesh
25kg
 $806.87 2023-09-19
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R014780-25g
Silicon carbide
 409-21-2 99.9%，40nm
25g
 ￥191 2023-09-19
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI
A14470-500g
Silicon carbide powder, coarse, 46 grit
 409-21-2
500g
 ￥651.00 2023-02-25
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI
40155-500g
Silicon carbide, alpha-phase, 99.8% (metals basis)
 409-21-2 99.8%
500g
 ￥2646.00 2023-03-01
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI
36265-50g
Silicon carbide, 99.5% (metals basis)
 409-21-2 99.5%
50g
 ￥1483.00 2023-03-01
City Chemical
S208-10KG
Silicon Carbide S208
 409-21-2 150mesh
10kg
 $403.75 2023-09-19
City Chemical
S390-1KG
Silicon Carbide S390
 409-21-2 6mesh
1kg
 $54.54 2023-09-19

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